Cas no 1238062-30-0 (1H-Pyrazole, 5-iodo-3-phenyl-1-(tetrahydro-2H-pyran-2-yl)-)
1238062-30-0 structure
Product Name:1H-Pyrazole, 5-iodo-3-phenyl-1-(tetrahydro-2H-pyran-2-yl)-
CAS No:1238062-30-0
MF:C14H15IN2O
MW:354.186175584793
CID:2145154
Update Time:2023-11-19
1H-Pyrazole, 5-iodo-3-phenyl-1-(tetrahydro-2H-pyran-2-yl)- Chemical and Physical Properties
Names and Identifiers
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- 5-iodo-3-phenyl-1-(tetrahydro-2H-pyran-2-yl)-1H-Pyrazole
- CID 121004589
- 1H-Pyrazole, 5-iodo-3-phenyl-1-(tetrahydro-2H-pyran-2-yl)-
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- Inchi: 1S/C14H15IN2O/c15-13-10-12(11-6-2-1-3-7-11)16-17(13)14-8-4-5-9-18-14/h1-3,6-7,10,14H,4-5,8-9H2
- InChI Key: OHJTZGXLRNTEOS-UHFFFAOYSA-N
- SMILES: IC1=CC(C2C=CC=CC=2)=NN1C1CCCCO1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 271
- Topological Polar Surface Area: 27
Experimental Properties
- Density: 1.67±0.1 g/cm3(Predicted)
- Boiling Point: 464.5±45.0 °C(Predicted)
- pka: -0.85±0.19(Predicted)
1H-Pyrazole, 5-iodo-3-phenyl-1-(tetrahydro-2H-pyran-2-yl)- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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